Cas no 849021-29-0 (1-(4-tert-Butylphenyl)-2-pyrimidin-4-yl ethanone)

• Product Name: 1-(4-tert-Butylphenyl)-2-pyrimidin-4-yl ethanone
• CAS No: 849021-29-0
• MF: C₁₆H₁₈N₂O
• MW: 254.326923847198
• MDL: MFCD04037907
• CID: 716611
• Update Time: 2025-05-21

1-(4-tert-Butylphenyl)-2-pyrimidin-4-yl ethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[4-(1,1-dimethylethyl)phenyl]-2-(4-pyrimidinyl)-
• 1-(4-tert-Butylphenyl)-2-pyrimidin-4-ylethanone
• 2-AMINO-5-BROMO-4-TRIFLUOROMETHYLPYRIDINE
• 1-(4-tert-Butylphenyl)-2-(pyrimidin-4-yl)ethanone 95+%
• Ethanone, 1-[4-(1,1-dimethylethyl)phenyl]-2-(4-pyrimidinyl)-
• 1-(4-TERT-BUTYLPHENYL)-2-PYRIMIDIN-4-YLETHANONE ISO 9001：2015 REACH
• 1-(4-(Tert-butyl)phenyl)-2-(pyrimidin-4-yl)ethan-1-one
• 1-(4-tert-Butylphenyl)-2-pyrimidin-4-yl ethanone

• MDL： MFCD04037907
• Inchi： 1S/C16H18N2O/c1-16(2,3)13-6-4-12(5-7-13)15(19)10-14-8-9-17-11-18-14/h4-9,11H,10H2,1-3H3
• InChI Key： TWXXUUNPFFILBC-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(C(C)(C)C)C=C1)CC1C=CN=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4

Experimental Properties

• Color/Form: Not available
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

1-(4-tert-Butylphenyl)-2-pyrimidin-4-yl ethanone Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(4-tert-Butylphenyl)-2-pyrimidin-4-yl ethanone

Comprehensive Overview of 1-(4-tert-Butylphenyl)-2-pyrimidin-4-yl ethanone (CAS No. 849021-29-0)

1-(4-tert-Butylphenyl)-2-pyrimidin-4-yl ethanone (CAS No. 849021-29-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique tert-butylphenyl and pyrimidinyl moieties, serves as a versatile intermediate in the synthesis of advanced materials and bioactive molecules. Its molecular structure, combining aromatic and heterocyclic components, makes it a valuable candidate for applications in drug discovery, agrochemicals, and functional materials.

The growing interest in 1-(4-tert-Butylphenyl)-2-pyrimidin-4-yl ethanone is driven by its potential role in addressing contemporary challenges in green chemistry and sustainable synthesis. Researchers are exploring its utility in catalytic reactions and as a building block for high-performance polymers. With the increasing demand for eco-friendly alternatives, this compound's compatibility with atom-efficient protocols and low-waste processes positions it as a promising candidate for industrial applications.

In the pharmaceutical sector, CAS No. 849021-29-0 is being investigated for its potential as a kinase inhibitor scaffold. Kinases play a critical role in cellular signaling pathways, and their dysregulation is associated with various diseases. The pyrimidine core of this compound offers a platform for designing selective inhibitors, aligning with the trend toward personalized medicine and targeted therapies. Recent studies highlight its relevance in cancer research and neurodegenerative disease models, making it a subject of intense academic and industrial scrutiny.

From a synthetic chemistry perspective, the tert-butyl group in 1-(4-tert-Butylphenyl)-2-pyrimidin-4-yl ethanone enhances steric hindrance, which can improve the selectivity of reactions. This feature is particularly valuable in asymmetric synthesis, where controlling stereochemistry is paramount. Additionally, the compound's stability under various conditions makes it suitable for high-throughput screening and combinatorial chemistry, methodologies that are pivotal in modern drug development.

The material science community is also leveraging the properties of CAS No. 849021-29-0 to develop organic electronic materials. Its conjugated system and electron-rich pyrimidine ring contribute to desirable electronic properties, such as charge transport and luminescence. These attributes are essential for applications in OLEDs, photovoltaic cells, and sensors, areas that are at the forefront of renewable energy and smart technology innovations.

Analytical characterization of 1-(4-tert-Butylphenyl)-2-pyrimidin-4-yl ethanone involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure precise identification and purity assessment, which are critical for regulatory compliance and reproducibility in research. The compound's solubility profile and thermal stability further enhance its practicality in industrial-scale processes.

As the scientific community continues to explore the potential of CAS No. 849021-29-0, collaborations between academia and industry are expected to accelerate its commercialization. Future directions may include optimizing its synthetic routes for cost-effectiveness and exploring novel derivatives with enhanced properties. With its multifaceted applications, 1-(4-tert-Butylphenyl)-2-pyrimidin-4-yl ethanone exemplifies the intersection of innovation and utility in modern chemistry.